Cas no 23316-88-3 (Bromooxoishwarone)

• Product Name: Bromooxoishwarone
• CAS No: 23316-88-3
• MF: C₁₅H₂₁BrO₂
• MW: 313.230044126511
• CID: 2659283
• Update Time: 2023-08-06

Bromooxoishwarone Chemical and Physical Properties

Names and Identifiers

• (1R)-6α-Bromo-1,2,3,5,6,7,8,9a-octahydro-1α,7,9aα-trimethyl-4aβ,7β-methano-4aH-benzocycloheptene-4,9-dione
• Bromooxoishwarone

• Inchi： 1S/C15H21BrO2/c1-9-4-5-11(17)15-6-10(16)13(2,8-15)7-12(18)14(9,15)3/h9-10H,4-8H2,1-3H3/t9-,10+,13-,14-,15-/m1/s1
• InChI Key： LONHNFZCNOGOTL-QFWNWRTJSA-N
• SMILES： Br[C@H]1C[C@@]23C(CC[C@@H](C)[C@]2(C)C(C[C@]1(C)C3)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 446
• Topological Polar Surface Area: 34.1